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Compound of Interest

Compound Name: 3-Eicosene, (E)-

Cat. No.: B1233914

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-3-Eicosene is a long-chain alkene with the chemical formula C₂₀H₄₀.[1][2][3][4] As a high

molecular weight hydrocarbon, it serves as a valuable chemical standard in various analytical

applications, particularly in chromatography and spectroscopy. Its well-defined chemical

structure and physical properties allow for its use as an internal or external standard for the

quantification and identification of other long-chain hydrocarbons and related compounds in

complex matrices. This document provides detailed application notes and protocols for its

effective use.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of (E)-3-Eicosene is crucial

for its application as a standard.
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Property Value Reference

Chemical Name (E)-3-Eicosene [5][6]

Synonyms (E)-icos-3-ene, (3E)-3-Icosene [1][5]

CAS Number 74685-33-9 [1][2][3]

Molecular Formula C₂₀H₄₀ [1][2][3][4]

Molecular Weight 280.53 g/mol [1][2][7]

Boiling Point (Predicted) 354.3 ± 9.0 °C [5]

Density (Predicted) 0.796 ± 0.06 g/cm³ [5]

Physical State Solid at room temperature [8]

Solubility

Insoluble in water; soluble in

nonpolar organic solvents

(e.g., hexane,

dichloromethane)

Applications
(E)-3-Eicosene is primarily utilized as a standard in analytical chemistry for the following

applications:

Gas Chromatography (GC): As an internal or external standard for the quantification of long-

chain alkenes and other hydrocarbons in various samples, such as plant extracts, biofuels,

and environmental samples.[9]

Gas Chromatography-Mass Spectrometry (GC-MS): As a retention time and mass spectrum

reference for the identification of C₂₀ isomers and related compounds.[9]

Method Development and Validation: To assess the performance of analytical methods,

including linearity, accuracy, and precision, for the analysis of long-chain hydrocarbons.

Experimental Protocols
Preparation of Standard Solutions
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Objective: To prepare accurate stock and working standard solutions of (E)-3-Eicosene.

Materials:

(E)-3-Eicosene (high purity, >98%)

Volumetric flasks (Class A)

Analytical balance

High-purity hexane or other suitable nonpolar solvent

Procedure:

Stock Solution (e.g., 1000 µg/mL):

1. Accurately weigh approximately 10 mg of (E)-3-Eicosene using an analytical balance.

2. Quantitatively transfer the weighed standard to a 10 mL volumetric flask.

3. Add a small amount of hexane to dissolve the solid.

4. Once dissolved, fill the flask to the mark with hexane.

5. Stopper the flask and invert it several times to ensure homogeneity.

6. Store the stock solution at 2-8°C in a tightly sealed container.

Working Solutions (e.g., 1-100 µg/mL):

1. Prepare a series of working solutions by serially diluting the stock solution with hexane in

volumetric flasks.

2. For example, to prepare a 10 µg/mL working solution, transfer 100 µL of the 1000 µg/mL

stock solution to a 10 mL volumetric flask and dilute to the mark with hexane.
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Standard Solution Preparation

Weigh (E)-3-Eicosene Dissolve in HexaneQuantitative Transfer Dilute to Volume (Stock)

Store Stock Solution

Serial Dilution (Working)Prepare Working Standards

Click to download full resolution via product page

Workflow for the preparation of (E)-3-Eicosene standard solutions.

Gas Chromatography (GC) Analysis Protocol
Objective: To use (E)-3-Eicosene as an internal standard for the quantification of an analyte in

a sample.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent nonpolar capillary

column.

Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250°C.

Detector Temperature: 300°C.

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes.

Ramp: 10°C/min to 300°C.
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Final hold: 10 minutes.

Injection Volume: 1 µL.

Procedure:

Sample Preparation:

1. Accurately weigh or measure the sample to be analyzed.

2. Extract the analytes of interest using a suitable solvent (e.g., hexane).

3. To a known volume of the extract (e.g., 1 mL), add a precise volume of an (E)-3-Eicosene

internal standard working solution to achieve a final concentration within the calibration

range.

Calibration Curve:

1. Prepare a series of calibration standards containing known concentrations of the

analyte(s) of interest.

2. Add a constant, known amount of (E)-3-Eicosene internal standard to each calibration

standard.

3. Inject each calibration standard into the GC.

4. Plot the ratio of the analyte peak area to the internal standard peak area against the

concentration of the analyte to generate a calibration curve.

Sample Analysis:

1. Inject the prepared sample containing the internal standard into the GC.

2. Identify the peaks corresponding to the analyte and (E)-3-Eicosene based on their

retention times.

3. Calculate the ratio of the analyte peak area to the internal standard peak area.

4. Determine the concentration of the analyte in the sample using the calibration curve.
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GC Analysis Workflow

Prepare Sample with
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Workflow for quantitative analysis using (E)-3-Eicosene as an internal standard.

Safety and Handling
(E)-3-Eicosene should be handled in accordance with good laboratory practices.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling.

Handling: Avoid inhalation of dust and contact with skin and eyes.[8] Use in a well-ventilated

area.[8] Keep away from heat and ignition sources.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[8]

Disposal: Dispose of in accordance with local, state, and federal regulations.
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Troubleshooting
Issue Possible Cause Solution

Poor Peak Shape
Column contamination,

improper injection technique

Bake out the column, check

injector liner and septum

Inconsistent Peak Areas
Leaks in the system,

inconsistent injection volume

Perform a leak check, ensure

autosampler is functioning

correctly

No Peak Detected

Standard degradation,

incorrect instrument

parameters

Prepare fresh standards, verify

GC method parameters

Conclusion
(E)-3-Eicosene is a reliable and effective chemical standard for the analysis of long-chain

hydrocarbons. The protocols and information provided in these application notes are intended

to serve as a comprehensive guide for researchers and scientists. Adherence to these

guidelines will help ensure accurate and reproducible results in relevant analytical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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